Cas no 4350-54-3 (3-(Pyridin-3-yl)benzonitrile)

3-(Pyridin-3-yl)benzonitrile structure

3-(Pyridin-3-yl)benzonitrile structure

Product Name:3-(Pyridin-3-yl)benzonitrile

CAS No:4350-54-3

MF:C₁₂H₈N₂

MW:180.205322265625

MDL:MFCD06801828

CID:1095556

PubChem ID:4133298

Update Time:2025-04-20

3-(Pyridin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(Pyridin-3-yl)benzonitrile
- SCHEMBL13537172
- 3-(3-pyridinyl )benzonitrile
- 3-pyridin-3-ylbenzonitrile
- 4350-54-3
- 3-Pyridin-3-yl-benzonitrile
- EN300-136775
- G58759
- 3-(3-pyridinyl)benzonitrile
- CS-0308857
- AKOS004114093
- DB-347528
- MDL： MFCD06801828
- Inchi： 1S/C12H8N2/c13-8-10-3-1-4-11(7-10)12-5-2-6-14-9-12/h1-7,9H
- InChI Key： OUKWFZFXMLQJGL-UHFFFAOYSA-N
- SMILES： N1C=CC=C(C=1)C1C=CC=C(C#N)C=1

Computed Properties

Exact Mass: 180.06884
Monoisotopic Mass: 180.068748264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 36.7Å²

Experimental Properties

PSA: 36.68

3-(Pyridin-3-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029191493-1g	3-(Pyridin-3-yl)benzonitrile	4350-54-3	95%	1g	$447.32	2023-09-01
Chemenu	CM158122-1g	3-(pyridin-3-yl)benzonitrile	4350-54-3	95%	1g	$489	2021-08-05
Chemenu	CM158122-1g	3-(pyridin-3-yl)benzonitrile	4350-54-3	95%	1g	$489	2023-02-18
TRC	P993943-10mg	3-(pyridin-3-yl)benzonitrile	4350-54-3		10mg	$ 50.00	2022-06-03
TRC	P993943-50mg	3-(pyridin-3-yl)benzonitrile	4350-54-3		50mg	$ 160.00	2022-06-03
TRC	P993943-100mg	3-(pyridin-3-yl)benzonitrile	4350-54-3		100mg	$ 250.00	2022-06-03
eNovation Chemicals LLC	K15368-5g	3-(Pyridin-3-yl)benzonitrile	4350-54-3	97%	5g	$800	2023-09-03
eNovation Chemicals LLC	K15368-25g	3-(Pyridin-3-yl)benzonitrile	4350-54-3	97%	25g	$1500	2023-09-03
eNovation Chemicals LLC	K15368-50g	3-(Pyridin-3-yl)benzonitrile	4350-54-3	97%	50g	$2200	2023-09-03
Enamine	EN300-136775-0.05g	3-(pyridin-3-yl)benzonitrile	4350-54-3	95%	0.05g	$144.0	2023-02-15

3-(Pyridin-3-yl)benzonitrile Related Literature

1. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

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